Isobutyl butyrate

• CAS No.: 539-90-2
• Product Name: Isobutyl butyrate
• Molecular Formula: C8H16O2
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 2-methylpropyl butanoate
• Standard InChI: InChI=1S/C8H16O2/c1-4-5-8(9)10-6-7(2)3/h7H,4-6H2,1-3H3
• Standard InChIKey: RGFNRWTWDWVHDD-UHFFFAOYSA-N
• SMILES: CCCC(=O)OCC(C)C
• Canonical SMILES: CCCC(=O)OCC(C)C
• Boiling Point: 156.9 °C
• Density: d204 0.86; 0.858-0.863
• Physical Description: colourless liquid with a sweet, fruity, apple-like, pineapple-like odou
• Description: Isobutyl butyrate is a butyrate ester resulting from the formal condensation of butanoic acid with isobutanol. It is used as a food flavour ingredient for apple, banana, peach and pinapple flavours in ice cream and confectionery. It has a role as a metabolite and a flavouring agent. It derives from an isobutanol.; 2-Methylpropyl butanoate, also known as butyric acid, isobutyl ester or isobutyl butanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. 2-Methylpropyl butanoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). 2-Methylpropyl butanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-methylpropyl butanoate is primarily located in the cytoplasm. 2-Methylpropyl butanoate exists in all eukaryotes, ranging from yeast to humans. 2-Methylpropyl butanoate can be biosynthesized from isobutanol. 2-Methylpropyl butanoate is a sweet, apple, and berry tasting compound that can be found in apple, fruits, and roman camomile. This makes 2-methylpropyl butanoate a potential biomarker for the consumption of these food products.
• Solubility: soluble in most fixed oils; slightly soluble in water; insoluble in glycerol; 1 ml in 8 ml 60% alcohol (in ethanol)
• Synonyms: N-BUTYRIC ACID ISOBUTYL ESTER;2-methyl-1-butylbutanoate;Butanoic acid, methyl propyl ester;Butanoicacid,2-methylpropylester;butanoicacid2-methylpropylester;Butyric acid, isobutyl ester;butyricacid,isobutylester;butyricacidisobutylester
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• PubChem Compound: 10885
• Last Modified: Nov 11 2021